Cas no 851130-89-7 (N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 851130-89-7
• MF: C₁₈H₁₆FN₃OS
• MW: 341.402545928955
• CID: 5787043
• PubChem ID: 866687
• Update Time: 2025-06-08

N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 851130-89-7
• MLS000621251
• SMR000310418
• F0599-0043
• HMS2741A13
• AKOS002052538
• N-[(4-fluorophenyl)methyl]-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• N-(4-fluorobenzyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide
• N-[(4-fluorophenyl)methyl]-2-(1-phenylimidazol-2-yl)sulfanylacetamide
• N-(4-fluorobenzyl)-2-[(1-phenyl-1H-imidazol-2-yl)thio]acetamide
• CHEMBL1569531
• DTXSID301326989
• Acetamide, N-[(4-fluorophenyl)methyl]-2-[(1-phenyl-1H-imidazol-2-yl)thio]-
• N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide

• Inchi： 1S/C18H16FN3OS/c19-15-8-6-14(7-9-15)12-21-17(23)13-24-18-20-10-11-22(18)16-4-2-1-3-5-16/h1-11H,12-13H2,(H,21,23)
• InChI Key： RFVDYCNGERWXIH-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC(=CC=1)F)=O)C1=NC=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 341.09981148g/mol
• Monoisotopic Mass: 341.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 13.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Comprehensive Overview of N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 851130-89-7)

The compound N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 851130-89-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and an imidazole ring, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide aligns with this trend due to its bioactive properties and potential to address unmet medical needs. Its sulfanylacetamide moiety, in particular, is a subject of study for its role in enhancing molecular stability and binding affinity. This has led to increased searches for terms like "imidazole derivatives in drug discovery" and "fluorophenyl compounds in therapeutics," reflecting growing curiosity in this niche.

From a synthetic chemistry perspective, the compound's CAS No. 851130-89-7 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often prioritize compounds with well-documented synthetic pathways and analytical data, both of which are available for this molecule. Its structural complexity also makes it a valuable reference for studies on heterocyclic chemistry and molecular design. Notably, the inclusion of a phenyl-imidazole scaffold has been linked to improved pharmacokinetic profiles in related compounds, a topic frequently explored in academic literature.

The rise of AI-driven drug discovery has further amplified interest in N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide. Computational models often utilize such compounds to predict ligand-receptor interactions or optimize lead compounds. Searches for "machine learning in chemical synthesis" and "predictive modeling for bioactive molecules" highlight this intersection of chemistry and technology. Additionally, the compound's fluorine substitution is a hot topic, as fluorinated molecules are known for their metabolic stability and bioavailability.

Beyond pharmaceuticals, CAS No. 851130-89-7 has potential applications in agrochemicals and material science. Its imidazole-thioether linkage could be leveraged to develop novel functional materials with tailored properties. This versatility aligns with the broader trend of multi-disciplinary research, where compounds are repurposed across industries. Queries such as "imidazole-based materials" and "fluorinated compounds in agriculture" underscore this expanding scope.

In conclusion, N-(4-fluorophenyl)methyl-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide represents a compelling case study in modern chemical innovation. Its structural features, bioactivity, and cross-industry potential make it a focal point for researchers and industries alike. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of discussions in medicinal chemistry, computational biology, and beyond.